1,3,4,5-Tetrahydro-3-(2-thienyl)-pyrrolo(4,3,2-de)isoquinoline

• CAS No.: 53462-74-1
• Molecular Formula: C14H12N2S
• Molecular Weight: 240.33 g/mol
• IUPAC Name: 5-thiophen-2-yl-2,6-diazatricyclo[6.3.1.04,12]dodeca-1(11),3,8(12),9-tetraene
• InChI: InChI=1S/C14H12N2S/c1-3-9-7-16-14(12-5-2-6-17-12)10-8-15-11(4-1)13(9)10/h1-6,8,14-16H,7H2
• InChI Key: UQCHKCALVIQUGF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C3C(=CC=C2)NC=C3C(N1)C4=CC=CS4

Description

1,3,4,5-Tetrahydro-3-(2-thienyl)-pyrrolo[4,3,2-de]isoquinoline is a polycyclic heteroaromatic compound featuring a fused pyrrolo[4,3,2-de]isoquinoline core substituted with a 2-thienyl group at position 2. This structure combines the planar aromaticity of isoquinoline with the electron-rich thiophene moiety, enabling diverse biological interactions. The compound’s synthesis typically involves [3 + 2] cycloaddition reactions or multicomponent one-pot strategies, similar to related pyrrolo-isoquinoline derivatives .

Biological Activity

1,3,4,5-Tetrahydro-3-(2-thienyl)-pyrrolo(4,3,2-de)isoquinoline is a heterocyclic compound that has garnered attention for its diverse biological activities. This article aims to provide a comprehensive overview of its biological effects, mechanisms of action, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C14H12N2S
• CAS Number : 53462-74-1
• Melting Point : Not specified in the literature
• Boiling Point : Not specified in the literature

1. Antiinflammatory Properties

Research has indicated that compounds related to tetrahydropyrido isoquinolines exhibit significant anti-inflammatory effects. For instance, certain substituted tetrahydropyrido compounds have been shown to antagonize interleukin-1 (IL-1) activity, making them potential candidates for treating inflammatory diseases . These compounds can modify the balance between bone production and resorption, which is critical in conditions like osteoporosis.

2. Neuroprotective Effects

Some studies suggest that tetrahydroisoquinoline derivatives possess neuroprotective properties. They may act as inhibitors of neurodegenerative processes by modulating neurotransmitter systems and reducing oxidative stress . The structural similarities with known neuroprotective agents highlight the potential of 1,3,4,5-tetrahydro-3-(2-thienyl)-pyrrolo(4,3,2-de)isoquinoline in treating conditions such as Alzheimer's disease.

3. Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Isoquinoline derivatives are known to exhibit activity against various pathogens, including bacteria and fungi. The mechanism often involves disrupting microbial cell membranes or inhibiting essential enzymatic functions .

The biological activities of 1,3,4,5-tetrahydro-3-(2-thienyl)-pyrrolo(4,3,2-de)isoquinoline can be attributed to several mechanisms:

• Receptor Modulation : The compound may interact with specific receptors involved in inflammatory and neurodegenerative pathways.
• Oxidative Stress Reduction : Its antioxidant properties help mitigate oxidative damage in cells.
• Enzyme Inhibition : It may inhibit enzymes responsible for inflammatory mediators or microbial growth.

Case Study 1: Anti-inflammatory Effects

A study demonstrated that a series of tetrahydropyrido compounds significantly reduced TNF-alpha production in RAW 264.7 macrophages. The IC50 values indicated potent anti-inflammatory activity at low concentrations .

Case Study 2: Neuroprotection

In vitro studies showed that tetrahydroisoquinoline derivatives could protect neuronal cells from apoptosis induced by oxidative stress. This was attributed to their ability to enhance the expression of neuroprotective proteins .

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antiinflammatory	IL-1 antagonism
Neuroprotective	Oxidative stress reduction
Antimicrobial	Disruption of microbial membranes

Comparison with Similar Compounds

Structural Comparisons

Core Framework Variations

• Pyrrolo[4,3,2-de]isoquinoline vs. Pyrrolo[2,1-a]isoquinoline: The target compound’s pyrrolo[4,3,2-de] fusion (pyrrole fused at positions 4,3,2 of isoquinoline) contrasts with pyrrolo[2,1-a]isoquinoline derivatives (pyrrole fused at positions 2,1).
• Thienyl Substituent vs. Other Groups: The 2-thienyl group enhances electron density and steric bulk compared to furyl (e.g., compound 13a in ) or methyl substituents. Thiophene’s sulfur atom may improve hydrophobic interactions in enzyme pockets, as seen in thienotetrahydroisoquinoline derivatives with anticancer activity .

Table 1: Structural and Functional Comparisons

Compound Class	Core Structure	Key Substituents	Notable Activities	References
Target Compound	Pyrrolo[4,3,2-de]isoquinoline	3-(2-thienyl)	Potential CNS, enzyme inhibition
Pyrrolo[2,1-a]isoquinoline	Pyrrolo[2,1-a]isoquinoline	Varied (e.g., Cl, OMe)	Anticancer, antioxidant
Makaluvamines	Pyrrolo[4,3,2-de]quinoline	Hydroxy, amino groups	Anticancer, antiplasmodial
Thienotetrahydroisoquinolines	Thieno[2,3-c]isoquinoline	Morpholinyl, phenylamino	Anticancer, kinase inhibition

Physicochemical Properties

• Polarity and Solubility: The thienyl group increases hydrophobicity compared to hydroxylated makaluvamines (logP ~2.5 vs.
• Electronic Properties: DFT calculations for pyrrolo[2,1-a]isoquinolines () show HOMO-LUMO gaps ~4.5 eV, while the thienyl substituent may reduce this gap, enhancing reactivity in redox-mediated biological processes .